trans-1-Benzyl-3-nitro-4-phenylpyrrolidine

• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol
• IUPAC Name: (3R,4S)-1-benzyl-3-nitro-4-phenylpyrrolidine
• InChI: InChI=1S/C17H18N2O2/c20-19(21)17-13-18(11-14-7-3-1-4-8-14)12-16(17)15-9-5-2-6-10-15/h1-10,16-17H,11-13H2/t16-,17+/m1/s1
• InChI Key: BVUNFAAOQWGVQX-SJORKVTESA-N
• Isomeric SMILES: C1[C@@H]([C@H](CN1CC2=CC=CC=C2)[N+](=O)[O-])C3=CC=CC=C3
• Canonical SMILES: C1C(C(CN1CC2=CC=CC=C2)[N+](=O)[O-])C3=CC=CC=C3

Description

Trans-1-Benzyl-3-nitro-4-phenylpyrrolidine: is a chemical compound with the molecular formula C17H18N2O2 and a molecular weight of 282.34 g/mol . It is a pyrrolidine derivative, characterized by the presence of benzyl, nitro, and phenyl groups attached to the pyrrolidine ring. This compound is primarily used in scientific research and has various applications in chemistry, biology, and medicine .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of trans-1-Benzyl-3-nitro-4-phenylpyrrolidine typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the condensation of benzylamine with a nitro-substituted ketone, followed by cyclization to form the pyrrolidine ring . The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like acids or bases to facilitate the reaction .

Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using larger reaction vessels, and ensuring proper purification techniques to obtain the desired compound in high yield and purity .

Chemical Reactions Analysis

Types of Reactions: Trans-1-Benzyl-3-nitro-4-phenylpyrrolidine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine group using reducing agents such as hydrogen gas in the presence of a catalyst like palladium on carbon.

Reduction: The compound can undergo reduction reactions to convert the nitro group to an amine group.

Substitution: The benzyl and phenyl groups can participate in substitution reactions, where they are replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Hydrogen gas, palladium on carbon catalyst.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogenating agents, nucleophiles.

Major Products Formed:

Oxidation: Formation of amine derivatives.

Reduction: Conversion to amine derivatives.

Substitution: Formation of substituted pyrrolidine derivatives.

Scientific Research Applications

Trans-1-Benzyl-3-nitro-4-phenylpyrrolidine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of trans-1-Benzyl-3-nitro-4-phenylpyrrolidine involves its interaction with specific molecular targets and pathways. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects . The benzyl and phenyl groups contribute to the compound’s overall stability and reactivity, influencing its interactions with biological molecules .

Comparison with Similar Compounds

1-Benzyl-3-nitro-4-phenylpyrrolidine: Lacks the trans configuration but shares similar functional groups.

1-Benzyl-3-nitro-4-methylpyrrolidine: Contains a methyl group instead of a phenyl group.

1-Benzyl-3-nitro-4-ethylpyrrolidine: Contains an ethyl group instead of a phenyl group.

Uniqueness: Trans-1-Benzyl-3-nitro-4-phenylpyrrolidine is unique due to its specific trans configuration, which influences its chemical reactivity and biological activity . The presence of both benzyl and phenyl groups enhances its stability and potential interactions with biological targets .